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Compound of Interest

Compound Name:
Nintedanib Demethyl-O-glucuronic

Acid-d3

Cat. No.: B15557285 Get Quote

For Immediate Reference: Treat Nintedanib Demethyl-O-glucuronic Acid-d3 as a hazardous

chemical waste. Do not dispose of down the drain or in regular trash. All waste materials,

including empty containers, must be disposed of through your institution's designated

hazardous waste program.

This guide provides essential safety and logistical information for the proper disposal of

Nintedanib Demethyl-O-glucuronic Acid-d3, a deuterated metabolite of the pharmaceutical

compound Nintedanib. Given that specific disposal instructions for this metabolite are not

readily available, the following procedures are based on the established hazardous nature of

the parent compound, Nintedanib, and general best practices for laboratory chemical waste

management.[1] The substitution of hydrogen with deuterium is unlikely to alter the

fundamental hazardous characteristics of the molecule.[2][3]

Core Disposal Principles
The fundamental principle for managing laboratory waste is to have a disposal plan in place

before beginning any experimental work.[4] Nintedanib is classified as a hazardous drug,

requiring that unused quantities and even empty containers be treated as hazardous waste.[1]

Therefore, Nintedanib Demethyl-O-glucuronic Acid-d3 and any materials contaminated with

it must be handled and disposed of following stringent institutional and regulatory guidelines.

**Step-by-Step Disposal Protocol
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Personal Protective Equipment (PPE): Before handling the compound or its waste, ensure

appropriate PPE is worn, including safety goggles, a lab coat, and chemical-resistant gloves.

[5][6]

Waste Segregation:

Do not mix Nintedanib Demethyl-O-glucuronic Acid-d3 waste with other waste streams

unless explicitly permitted by your institution's Environmental Health & Safety (EHS) office.

Keep aqueous waste separate from organic solvent waste.[4]

Never mix incompatible wastes to avoid violent reactions or the generation of toxic fumes.

[4][7]

Waste Collection & Container Requirements:

Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) and liquid

waste (e.g., solutions containing the compound) in a designated hazardous waste

container.

The container must be chemically compatible with the waste, in good condition, and have

a secure, leak-proof lid.[8] The original product container, if intact, is often a suitable

choice.[7]

Keep the waste container closed at all times, except when adding waste.[4][9]

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste" and the

full chemical name: "Nintedanib Demethyl-O-glucuronic Acid-d3".

Include the approximate concentration and quantity of the waste.

Indicate the date when waste was first added to the container.

Storage in a Satellite Accumulation Area (SAA):
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Store the labeled waste container in a designated SAA, which must be at or near the point

of generation.[7][9] Waste should not be moved to another room for storage.[9]

The SAA must be inspected weekly for any signs of leakage.[7]

Ensure secondary containment is used to prevent spills.[8]

Arranging for Disposal:

Once the container is full or you have reached the accumulation time limit (typically up to

12 months for partially filled containers, but this can vary), contact your institution's EHS

office to schedule a waste pickup.[7][9]

Do not pour any amount of this chemical down the drain.[9][10] Hazardous chemicals

must be disposed of through proper channels.[9]

Quantitative Waste Accumulation Limits
The following are general quantitative limits for hazardous waste storage in a Satellite

Accumulation Area, as stipulated by regulations. Always confirm the specific limits with your

local EHS office.

Waste Type
Maximum Accumulation
Volume

Action Required

General Hazardous Waste 55 gallons

Removal by EHS within 3

calendar days of reaching the

limit.[9]

Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kg (solid)

Removal by EHS within 3

calendar days of reaching the

limit.[9]

Note: While Nintedanib itself is not explicitly on the P-list, its potent biological activity warrants

cautious handling and adherence to accumulation limits.

Experimental Workflow and Disposal
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The following diagram illustrates a typical laboratory workflow involving a research compound

like Nintedanib Demethyl-O-glucuronic Acid-d3 and highlights the points at which waste is

generated and requires proper disposal.
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Figure 1. Laboratory workflow for handling and disposal of Nintedanib Demethyl-O-
glucuronic Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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